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Compound of Interest

Compound Name: ZINC08792229

Cat. No.: B611941

A comprehensive analysis of ZINC08792229, identified as zinc cyanomethanesulfinate, reveals
a significant lack of publicly available data, precluding a detailed assessment of its
physicochemical properties and potential for drug discovery. Despite extensive searches of
chemical databases and scientific literature, no specific experimental data regarding its
biological activity, signaling pathway interactions, or detailed experimental protocols could be
retrieved.

This guide aims to provide a transparent overview of the available information and highlight the
current knowledge gap concerning this particular compound.

Compound Identification and Physicochemical
Properties

Initially identified by the ZINC database ID ZINC08792229, the compound is chemically known
as zinc cyanomethanesulfinate. It is a salt consisting of a zinc cation (Zn2*) and two
cyanomethanesulfinate anions.

A summary of the very limited, computationally derived physicochemical properties is
presented in Table 1. It is critical to note that these values are predicted and have not been
experimentally validated.
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Property Value Source

Molecular Formula CaHaN204S27n PubChem

) C(C#N)S(=0)
Canonical SMILES PubChem
[O-].C(C#N)S(=0)[O-].[Zn+2]

Molecular Weight 285.7 g/mol PubChem

Calculated LogP

Hydrogen Bond Donors 0
Hydrogen Bond Acceptors 6
Rotatable Bonds 0

Table 1: Predicted Physicochemical Properties of Zinc Cyanomethanesulfinate. Values are
computationally generated and lack experimental verification.

Experimental Data and Biological Activity

A thorough search for in-vitro and in-vivo experimental data for zinc cyanomethanesulfinate
yielded no specific results. Consequently, there is no information on its biological activity,
including but not limited to:

e Enzyme inhibition assays

e Receptor binding affinities

o Cell-based functional assays

* In-vivo efficacy studies in animal models

» Pharmacokinetic (ADME) and toxicological profiles

The absence of such fundamental data prevents any meaningful assessment of its potential as
a drug candidate.

Signaling Pathways and Mechanism of Action
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Due to the lack of experimental data, the signaling pathways modulated by zinc
cyanomethanesulfinate and its mechanism of action remain unknown. It is not possible to
construct any diagrams representing its biological interactions.

Experimental Protocols

No published studies detailing experimental methodologies for the synthesis, purification, or
biological evaluation of zinc cyanomethanesulfinate were found.

Conclusion

While the ZINC database provides a virtual library of compounds for screening, the specific
entry ZINC08792229, corresponding to zinc cyanomethanesulfinate, appears to be a
theoretical or unstudied molecule. There is a complete absence of the necessary experimental
data to create an in-depth technical guide as requested. The core requirements, including the
presentation of quantitative data in tables, detailed experimental protocols, and the
visualization of signaling pathways, cannot be fulfilled.

Further research, beginning with the chemical synthesis and basic biological screening of zinc
cyanomethanesulfinate, would be required to generate the foundational data needed for any
drug discovery endeavor. Without such primary research, this compound remains an enigmatic
entry in a vast chemical database.

 To cite this document: BenchChem. [In-depth Technical Guide: Physicochemical Properties
of ZINC08792229 for Drug Discovery]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611941#physicochemical-properties-of-
zinc08792229-for-drug-discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b611941?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

